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For Researchers, Scientists, and Drug Development Professionals

Introduction
FR-900137 is a phosphorus-containing antibiotic first isolated from a new strain of

Streptomyces unzenensis.[1] Its discovery in the early 1980s presented a novel chemical

scaffold with broad-spectrum antibacterial activity. This technical guide provides a

comprehensive summary of the known chemical structure and properties of FR-900137, based

on the available scientific literature. However, it is important to note that detailed studies on its

mechanism of action, specific biological targets, and affected signaling pathways are not

extensively documented in publicly accessible research.

Chemical Structure and Physicochemical Properties
The chemical structure of FR-900137 was established as methyl hydrogen N1-methyl N2-(L)-

leucyl phosphorohydrazidate.[2][3] This unique structure, containing a phosphorus-nitrogen

bond, distinguishes it from many other classes of antibiotics. The key physicochemical

properties of FR-900137 are summarized in the table below for easy reference.
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Property Value Reference

Chemical Formula C₈H₂₀N₃O₄P [4]

Molecular Weight 253.23 g/mol [4]

IUPAC Name

methyl hydrogen (2-(L-

leucyl)-1-

methylhydrazinyl)phosphonate

[4]

CAS Number 73706-58-8 [4]

Appearance White powder [1]

SMILES Code
C--INVALID-LINK--

C(=O)NN(C)P(=O)(O)OC

Biological Properties and Antibacterial Spectrum
FR-900137 has demonstrated a broad spectrum of activity, inhibiting the growth of a variety of

Gram-positive and Gram-negative bacteria.[1] Notably, it has been reported to be inactive

against Pseudomonas aeruginosa.[1]

Mechanism of Action
The precise mechanism by which FR-900137 exerts its antibacterial effect has not been

elucidated in the available literature. Its unique phosphonohydrazide structure suggests a

potentially novel mode of action that may differ from established antibiotic classes. Further

research is required to identify its specific molecular target(s) and the biochemical pathways it

disrupts within bacterial cells.

Signaling Pathways
There is currently no information available regarding the specific signaling pathways that may

be affected by FR-900137.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological characterization of

FR-900137 are not extensively described in modern scientific literature. The original discovery
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and characterization were reported in 1980, and subsequent detailed methodological

publications are scarce.

For general antimicrobial susceptibility testing, standardized methods such as broth

microdilution or agar dilution would be appropriate to determine the minimum inhibitory

concentration (MIC) against a panel of bacterial strains. A general workflow for such an

experiment is outlined below.

Preparation

Assay Analysis

Prepare serial dilutions of FR-900137 in growth medium

Inoculate dilutions with bacteria

Prepare standardized bacterial inoculum

Incubate under appropriate conditions (e.g., 37°C, 18-24h) Determine MIC (lowest concentration with no visible growth)

Click to download full resolution via product page

A generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of FR-
900137.

Logical Relationships in Drug Discovery
The investigation of a novel antibiotic like FR-900137 would typically follow a logical

progression from initial discovery to potential clinical application. The following diagram

illustrates this conceptual relationship.
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Discovery & Isolation
(Streptomyces unzenensis)

Structure Elucidation

Initial Biological Screening
(Antibacterial Spectrum)

Mechanism of Action Studies
(Target Identification)

Lead Optimization

Preclinical Development

Clinical Trials
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Conceptual stages in the research and development of a novel antibiotic like FR-900137.

Conclusion and Future Directions
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FR-900137 represents a unique chemical entity with demonstrated broad-spectrum

antibacterial activity. While its initial discovery and structural characterization were significant, a

substantial knowledge gap exists regarding its biological mechanism of action. For drug

development professionals and researchers, FR-900137 presents an opportunity for further

investigation. Future studies should focus on identifying its molecular target, elucidating its

mechanism of action, and conducting comprehensive profiling of its antibacterial efficacy. Such

research would be crucial in determining the potential of FR-900137 or its analogs as future

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

